Cas no 156928-10-8 ((3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol)

• Product Name: (3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol
• CAS No: 156928-10-8
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 830665
• Update Time: 2025-11-02

(3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-b]furan-3-ol, hexahydro-, (3S,3aR,6aS)-
• (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol
• (3S,1Z)-3-(tri-n-butylstannyl)-1-(methoxymethoxy)-1-butene
• (3S,3aR,6AS)-3-hydroxy-4H-hexahydrofuro[2,3-b]furan
• (3S,3aR,6aS)-3-hydroxyhexahydrofuro< 2,3-b> furan
• (3S,3aR,6aS)-hexahydro-furo[2,3-b]furan-3-ol
• (S)-(Z)-1-(Methoxymethoxy)-3-(tri-n-butylstannyl)-1-butene
• (Z,S)-1-methyl-3-methoxymethoxy-2-propenyl tributylstannane
• ACMC-20mwdz
• CTK0B9299
• Stannane, tributyl[(2Z)-3-(methoxymethoxy)-1-methyl-2-propenyl]-
• [3S-(3α,3aβ,6aβ)]-Hexahydrofuro[2,3-b]furan-3-ol
• (3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol

• Inchi： 1S/C6H10O3/c7-5-3-9-6-4(5)1-2-8-6/h4-7H,1-3H2/t4-,5-,6+/m1/s1
• InChI Key： RCDXYCHYMULCDZ-PBXRRBTRSA-N
• SMILES： [C@@H]12OCC[C@@H]1[C@H](O)CO2

Computed Properties

• Exact Mass: 130.06300

Experimental Properties

• PSA: 38.69000
• LogP: -0.25990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on (3S,3aR,6aS)-Hexahydrofuro2,3-bfuran-3-ol

Comprehensive Overview of (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol (CAS No. 156928-10-8)

(3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol (CAS No. 156928-10-8) is a stereochemically defined heterocyclic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule features a fused furofuran skeleton, which is a key structural motif in various bioactive natural products and synthetic intermediates. The compound's unique stereochemistry and functional group arrangement make it a valuable building block for drug discovery and asymmetric synthesis.

In recent years, the demand for chiral building blocks like (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol has surged due to their applications in the development of targeted therapies and precision medicine. Researchers are particularly interested in its potential as a precursor for antiviral agents and enzyme inhibitors, aligning with current trends in drug repurposing and pandemic preparedness. The compound's rigid bicyclic structure also makes it an attractive scaffold for designing allosteric modulators in neurological disorders.

The synthesis of 156928-10-8 often involves asymmetric catalysis or enzymatic resolution, reflecting the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry. Analytical techniques such as HPLC chiral separation and X-ray crystallography are crucial for verifying its stereochemical purity, a critical parameter given the increasing regulatory focus on enantiomeric purity in drug development.

From a commercial perspective, (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol is classified as a high-value fine chemical, with its pricing reflecting the complexity of its stereoselective synthesis. The compound's stability under various storage conditions and compatibility with common organic solvents enhance its utility in multi-step synthetic routes. Recent patent literature highlights its incorporation into protease inhibitor architectures, particularly for targets relevant to age-related diseases.

In material science applications, derivatives of this furofuran alcohol have shown promise as ligands for metal-organic frameworks (MOFs) and chiral stationary phases for chromatography. This versatility addresses the increasing industrial need for functional materials with precise molecular recognition properties. The compound's hydrogen-bonding capacity and conformational rigidity contribute to these advanced applications.

Quality control of CAS 156928-10-8 typically involves rigorous spectroscopic characterization, including NMR and mass spectrometry, to ensure batch-to-batch consistency. The pharmaceutical industry's shift toward continuous manufacturing has spurred interest in developing robust synthetic protocols for this compound that are amenable to flow chemistry systems. These developments align with broader initiatives in Industry 4.0 and digital transformation of chemical production.

Emerging research suggests potential applications of (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol in bioconjugation chemistry, particularly for creating antibody-drug conjugates (ADCs) and other targeted delivery systems. The compound's orthogonal reactivity allows for selective modification without affecting its core structure, a valuable feature for prodrug design. These applications resonate with current trends in personalized cancer therapy and theranostics.

From a regulatory standpoint, 156928-10-8 is not currently classified as a controlled substance in major pharmaceutical markets, facilitating its use in international research collaborations. However, proper safety data sheets should always be consulted when handling this compound in laboratory settings. The growing emphasis on ESG compliance in the chemical industry has prompted manufacturers to develop more atom-economical routes to this valuable chiral synthon.

The future research directions for (3S,3aR,6aS)-Hexahydrofuro[2,3-b]furan-3-ol may include exploration of its catalytic applications in organocatalysis and investigation of its supramolecular chemistry properties. As the scientific community continues to prioritize molecular complexity in drug design, this compound's unique three-dimensional architecture positions it as a strategic asset in fragment-based drug discovery programs.